Cas no 123510-88-3 (4-Pyrimidinamine,2-hydrazinyl-)

• Product Name: 4-Pyrimidinamine,2-hydrazinyl-
• CAS No: 123510-88-3
• MF: C₄H₇N₅
• MW: 125.131879091263
• CID: 104097
• Update Time: 2024-01-24

4-Pyrimidinamine,2-hydrazinyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-hydrazinyl-
• 2(1H)-Pyrimidinone, 4-amino-, hydrazone (9CI)
• 4-Pyrimidinamine, 2-hydrazinyl-

• Inchi： 1S/C4H7N5/c5-3-1-2-7-4(8-3)9-6/h1-2H,6H2,(H3,5,7,8,9)
• InChI Key： JVWXRNRYJAAKJB-UHFFFAOYSA-N
• SMILES： C1(NN)=NC=CC(N)=N1

Computed Properties

• Exact Mass: 124.06248
• Monoisotopic Mass: 125.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8A^2

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 282.1±43.0 °C(Predicted)
• PSA: 90.18
• pka: 8.10±0.70(Predicted)